Sodium 1-tetradecanesulfonate

Catalog No.
S3720598
CAS No.
68037-49-0
M.F
C14H29NaO3S
M. Wt
300.44 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Sodium 1-tetradecanesulfonate

CAS Number

68037-49-0

Product Name

Sodium 1-tetradecanesulfonate

IUPAC Name

sodium;tetradecane-1-sulfonate

Molecular Formula

C14H29NaO3S

Molecular Weight

300.44 g/mol

InChI

InChI=1S/C14H30O3S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18(15,16)17;/h2-14H2,1H3,(H,15,16,17);/q;+1/p-1

InChI Key

AYFACLKQYVTXNS-UHFFFAOYSA-M

SMILES

CCCCCCCCCCCCCCS(=O)(=O)[O-].[Na+]

Canonical SMILES

CCCCCCCCCCCCCCS(=O)(=O)[O-].[Na+]

Description

The exact mass of the compound Sodium 1-tetradecanesulfonate is 300.17351024 g/mol and the complexity rating of the compound is 260. Its Medical Subject Headings (MeSH) category is 1. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Safer Chemical Classes -> Green circle - The chemical has been verified to be of low concern. However, this does not mean our product can be used or applied in the same or a similar way.

Physical Description

DryPowder, Liquid; Liquid

Hydrogen Bond Acceptor Count

3

Exact Mass

300.17351024 g/mol

Monoisotopic Mass

300.17351024 g/mol

Heavy Atom Count

19

UNII

L5FUM2S86T

Use Classification

EPA Safer Chemical Functional Use Classes -> Surfactants
Safer Chemical Classes -> Green circle - The chemical has been verified to be of low concern
Cosmetics -> Cleansing; Foaming; Surfactant

General Manufacturing Information

Soap, cleaning compound, and toilet preparation manufacturing
Sulfonic acids, C10-18-alkane, sodium salts: ACTIVE

Dates

Modify: 2023-07-27

Explore Compound Types